Ethyl (1R,2S)-2-(aminomethyl)cyclohexane-1-carboxylate;hydrochloride
Description
Ethyl (1R,2S)-2-(aminomethyl)cyclohexane-1-carboxylate;hydrochloride, or ethyl 2-amino-1-cyclohexane carboxylate hydrochloride, is an organic compound commonly used in scientific research. It is a colorless to light yellowish crystalline powder that is soluble in water and has a molecular weight of 221.6 g/mol. Ethyl 2-amino-1-cyclohexane carboxylate hydrochloride is widely used in biochemical and physiological studies, as it has a wide range of applications and can be synthesized in a number of ways.
Scientific Research Applications
Pharmaceutical Development
Ethyl (1R,2S)-2-(aminomethyl)cyclohexane-1-carboxylate; hydrochloride is extensively studied in pharmaceutical research for its potential as a precursor in the synthesis of various therapeutic agents. Its unique structure allows it to be a building block for drugs targeting neurological disorders, pain management, and anti-inflammatory treatments. Researchers are particularly interested in its ability to interact with specific receptors in the central nervous system, which could lead to the development of new medications for conditions such as epilepsy and chronic pain .
Neuroprotective Agents
This compound is being investigated for its neuroprotective properties. Studies suggest that it may help in protecting neurons from damage caused by oxidative stress and excitotoxicity, which are common in neurodegenerative diseases like Alzheimer’s and Parkinson’s. The compound’s ability to modulate neurotransmitter release and uptake is a key area of interest, potentially leading to new treatments that can slow down or prevent the progression of these debilitating diseases .
Chemical Synthesis
In the field of organic chemistry, Ethyl (1R,2S)-2-(aminomethyl)cyclohexane-1-carboxylate; hydrochloride is used as an intermediate in the synthesis of complex molecules. Its stereochemistry makes it a valuable chiral building block for the production of enantiomerically pure compounds. This is particularly important in the synthesis of pharmaceuticals, where the chirality of a molecule can significantly affect its biological activity and safety profile .
Biochemical Research
Researchers utilize this compound in biochemical studies to understand enzyme interactions and metabolic pathways. Its structure allows it to act as a substrate or inhibitor in various enzymatic reactions, providing insights into enzyme function and regulation. This can lead to the discovery of new biochemical pathways and potential targets for drug development .
Material Science
Ethyl (1R,2S)-2-(aminomethyl)cyclohexane-1-carboxylate; hydrochloride is also explored in material science for its potential use in the development of new materials. Its unique chemical properties can be harnessed to create polymers and other materials with specific characteristics, such as enhanced strength, flexibility, or thermal stability. These materials can have applications in various industries, including automotive, aerospace, and electronics .
Agricultural Chemistry
In agricultural research, this compound is studied for its potential use as a pesticide or herbicide. Its ability to interact with biological systems at the molecular level makes it a candidate for developing new agrochemicals that can protect crops from pests and diseases while being environmentally friendly. Researchers are exploring its efficacy and safety in various agricultural settings .
Analytical Chemistry
Ethyl (1R,2S)-2-(aminomethyl)cyclohexane-1-carboxylate; hydrochloride is used in analytical chemistry as a standard or reagent in various analytical techniques. Its well-defined chemical properties make it suitable for use in chromatography, spectroscopy, and other analytical methods to identify and quantify other compounds in complex mixtures. This application is crucial for quality control in pharmaceutical and chemical industries .
Medicinal Chemistry
In medicinal chemistry, this compound is investigated for its potential to serve as a lead compound in drug discovery. Its structure can be modified to enhance its pharmacological properties, such as potency, selectivity, and bioavailability. Researchers are focusing on optimizing its chemical structure to develop new drugs with improved therapeutic profiles for various diseases .
properties
IUPAC Name |
ethyl (1R,2S)-2-(aminomethyl)cyclohexane-1-carboxylate;hydrochloride |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C10H19NO2.ClH/c1-2-13-10(12)9-6-4-3-5-8(9)7-11;/h8-9H,2-7,11H2,1H3;1H/t8-,9-;/m1./s1 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
PONCURXMTIFFKS-VTLYIQCISA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)C1CCCCC1CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Isomeric SMILES |
CCOC(=O)[C@@H]1CCCC[C@@H]1CN.Cl |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C10H20ClNO2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Weight |
221.72 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
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Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
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